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Compound of Interest

Compound Name: AMO95 free acid

Cat. No.: B560070

Essential Safety and Handling Guide for AM095
Free Acid

This guide provides immediate safety, handling, and disposal protocols for AM095 free acid, a
potent LPAL receptor antagonist used in laboratory research. All personnel must review the full
Safety Data Sheet (SDS) before handling this compound.

Personal Protective Equipment (PPE)

When handling AM095 free acid, especially in solid form or when preparing solutions, the
following PPE is mandatory to minimize exposure and ensure personal safety.[1]
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PPE Category Item Specification
Must provide a complete seal
) around the eyes to protect
Eye Protection Safety Goggles

from dust, splashes, and

vapors.[1][2]

Face Shield

Recommended in addition to
goggles when there is a

significant risk of splashing.[1]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Inspect for
tears or degradation before
each use. Dispose of

contaminated gloves properly.

[3]4]

Body Protection

Laboratory Coat

A standard lab coat should be
worn and buttoned to protect

against incidental contact.

Chemical-Resistant Apron

Recommended when handling
larger quantities or during
procedures with a high splash

risk.

Respiratory Protection

Fume Hood

All handling of solid AM095
free acid and preparation of
stock solutions must be
conducted in a certified
chemical fume hood to prevent

inhalation of dust or vapors.[2]
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If a fume hood is not available
or if aerosolization is likely, a
NIOSH-approved respirator

Respirator with appropriate cartridges for
organic vapors and
particulates (e.g., N95) should
be used.[2]

Handling and Operational Plan

Storage and Stability: Store AM095 free acid in a tightly sealed container in a cool, dry, and
well-ventilated area, away from incompatible materials such as strong oxidizing agents.
Recommended long-term storage conditions are at -20°C for up to one year or -80°C for up to
two years.[5][6]

Solution Preparation: AM095 free acid is often dissolved in solvents like Dimethyl Sulfoxide
(DMSO).[6][7] All solution preparations should be performed in a chemical fume hood.

Experimental Workflow for Handling AM095 Free Acid
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Caption: Workflow for the safe handling of AM095 free acid from preparation to disposal.
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Disposal Plan

Proper disposal of AM095 free acid and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in a
Unused Solid AM095 clearly labeled, sealed container. Follow all local

and institutional regulations.

Collect in a designated, labeled hazardous
Solutions (e.g., in DMSO) waste container for non-halogenated organic

solvents. Do not pour down the drain.

Disposable items (e.g., pipette tips, gloves,
Contaminated Labware weigh boats) must be placed in a sealed bag or

container labeled as hazardous waste.

Rinse with an appropriate solvent (e.g., ethanol
_ or acetone) in a fume hood. Collect the rinsate
Contaminated Glassware
as hazardous waste. Then, wash the glassware

according to standard laboratory procedures.

All waste disposal must be managed through your institution's Environmental Health and
Safety (EHS) department.[8]

Emergency Procedures
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Exposure Type Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[4]

Evacuate the immediate area. If the spill is small
and you are trained to handle it, use an

Spil appropriate absorbent material (e.g., chemical
absorbent pads or vermiculite). Wear
appropriate PPE. For large spills, contact your

institution's EHS department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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